Cas no 1361499-92-4 (2-(6-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-yl)-ethylamine)

• Product Name: 2-(6-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-yl)-ethylamine
• CAS No: 1361499-92-4
• MF: C₁₄H₉Cl₅FN
• MW: 387.491362333298
• CID: 4993285
• Update Time: 2025-05-19

2-(6-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-yl)-ethylamine Chemical and Physical Properties

Names and Identifiers

• 2-(6-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-yl)-ethylamine

• Inchi： 1S/C14H9Cl5FN/c15-10-9(11(16)13(18)14(19)12(10)17)8-6(4-5-21)2-1-3-7(8)20/h1-3H,4-5,21H2
• InChI Key： MKNWCGVASIAENZ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C(=CC=CC=1CCN)F)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 331
• XLogP3: 6.1
• Topological Polar Surface Area: 26

Additional information on 2-(6-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-yl)-ethylamine

Introduction to 2-(6-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-yl)-ethylamine (CAS No. 1361499-92-4)

2-(6-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-yl)-ethylamine is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, identified by its CAS number 1361499-92-4, belongs to the class of biphenyl derivatives, which are widely studied for their diverse pharmacological properties. The presence of both fluoro and chloro substituents in its molecular structure imparts unique electronic and steric properties, making it a valuable candidate for further investigation in drug discovery and material science.

The molecular framework of 2-(6-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-yl)-ethylamine consists of a biphenyl core substituted with a fluoro group at the 6-position and five chloro groups distributed across the aromatic rings. This specific arrangement enhances the compound's lipophilicity and metabolic stability, which are critical factors in pharmaceutical development. The fluoro group, in particular, is known to modulate the binding affinity and selectivity of biological targets, while the chloro substituents contribute to electron-withdrawing effects, influencing the overall reactivity and interaction with biological systems.

In recent years, there has been a growing interest in biphenyl derivatives as potential therapeutic agents due to their ability to interact with various biological pathways. Studies have shown that compounds with similar structural motifs exhibit promising activities in modulating enzyme function and receptor binding. For instance, research on biphenyl-based molecules has revealed their potential in treating neurological disorders, inflammatory diseases, and even certain types of cancer. The unique combination of fluoro and chloro substituents in 2-(6-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-yl)-ethylamine makes it an intriguing candidate for further exploration in these areas.

One of the most compelling aspects of this compound is its potential as a scaffold for drug design. The biphenyl core provides a stable platform for further functionalization, allowing researchers to tailor its properties for specific biological targets. The presence of both fluoro and chloro groups offers multiple points of interaction with enzymes and receptors, which can be exploited to enhance drug efficacy and reduce side effects. This flexibility makes 2-(6-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-yl)-ethylamine a valuable tool in medicinal chemistry.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Molecular modeling studies have been instrumental in predicting the binding modes and interactions of this compound with biological targets. These simulations have provided insights into how the fluoro and chloro substituents influence the compound's binding affinity and selectivity. Such findings are crucial for optimizing drug design and improving therapeutic outcomes.

The synthesis of 2-(6-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-yl)-ethylamine presents unique challenges due to the complexity of its molecular structure. However, recent improvements in synthetic methodologies have made it more feasible to produce this compound on a larger scale. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the biphenyl core with high precision. These advancements have opened new avenues for exploring the pharmacological potential of this compound.

In addition to its pharmaceutical applications, 2-(6-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-2-yl)-ethylamine has shown promise in material science research. Its unique electronic properties make it a candidate for developing novel organic semiconductors and optoelectronic materials. These applications could lead to advancements in flexible electronics, organic light-emitting diodes (OLEDs), and other innovative technologies.

The environmental impact of biphenyl derivatives is also an area of concern, particularly due to their persistence in ecosystems. However, research on compounds like 2-(6-Fluoro-2',3',4',5','6'-pentachlorobiphenyl-2-yi)-ethylamine has provided valuable insights into designing environmentally friendly alternatives. By understanding how structural modifications affect biodegradability, scientists can develop compounds that offer therapeutic benefits while minimizing ecological harm.

In conclusion, 1361499_92_4 is a fascinating compound with significant potential in both pharmaceuticals and material science. Its unique structural features, including the presence of both _fluo__r_ _and_ _chloro_ substituents, make it a valuable tool for drug discovery and innovation. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing medical treatments and technological developments.